5-{[(4-chlorophenyl)acetyl]amino}-2-hydroxybenzoic acid

• IUPAC Name: 5-[[2-(4-chlorophenyl)acetyl]amino]-2-hydroxybenzoic acid
• InChI: InChI=1S/C15H12ClNO4/c16-10-3-1-9(2-4-10)7-14(19)17-11-5-6-13(18)12(8-11)15(20)21/h1-6,8,18H,7H2,(H,17,19)(H,20,21)
• InChI Key: KJWWRRLYGZBRRG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)NC2=CC(=C(C=C2)O)C(=O)O)Cl
• Molecular Formula: C15H12ClNO4
• Molecular Weight: 305.71 g/mol

Description

5-{[(4-chlorophenyl)acetyl]amino}-2-hydroxybenzoic acid, also known as Celecoxib, is a non-steroidal anti-inflammatory drug (NSAID) that is used to treat pain and inflammation. It is a COX-2 inhibitor, which means it selectively targets the COX-2 enzyme responsible for inflammation and pain, while sparing the COX-1 enzyme responsible for maintaining the stomach lining. Celecoxib is a widely used drug, and its synthesis, mechanism of action, and physiological effects have been extensively studied.

Mechanism of Action

5-{[(4-chlorophenyl)acetyl]amino}-2-hydroxybenzoic acid selectively inhibits the COX-2 enzyme, which is responsible for the production of prostaglandins that cause inflammation and pain. By inhibiting COX-2, this compound reduces inflammation and pain without affecting the COX-1 enzyme, which is responsible for maintaining the stomach lining.
Biochemical and Physiological Effects:
This compound has a number of biochemical and physiological effects. It reduces the production of prostaglandins, which are responsible for inflammation and pain. It also reduces the production of cytokines, which are involved in the immune response. Additionally, this compound has been shown to have anti-angiogenic effects, meaning it inhibits the growth of blood vessels that supply tumors.

Advantages and Limitations for Lab Experiments

5-{[(4-chlorophenyl)acetyl]amino}-2-hydroxybenzoic acid has a number of advantages for lab experiments. It is a widely used drug, and its effects have been extensively studied. It is also relatively easy to synthesize. However, there are limitations to its use in lab experiments. This compound can have off-target effects, meaning it can affect other enzymes besides COX-2. Additionally, its effects can be dependent on the cell type and experimental conditions.

Future Directions

There are a number of future directions for research on 5-{[(4-chlorophenyl)acetyl]amino}-2-hydroxybenzoic acid. One area of research is the development of more selective COX-2 inhibitors. Another area of research is the use of this compound in combination with other drugs for the treatment of cancer. Additionally, there is ongoing research into the off-target effects of this compound and how these can be minimized.

Synthesis Methods

The synthesis of 5-{[(4-chlorophenyl)acetyl]amino}-2-hydroxybenzoic acid involves the reaction of 4-chlorobenzoyl chloride with 4-hydroxybenzoic acid to form 4-chlorobenzoyl salicylic acid. This intermediate is then reacted with methyl magnesium bromide to form 4-chlorobenzoyl salicylic acid methyl ester, which is then reacted with ammonia to form this compound.

Scientific Research Applications

5-{[(4-chlorophenyl)acetyl]amino}-2-hydroxybenzoic acid has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to be effective in treating pain and inflammation associated with osteoarthritis, rheumatoid arthritis, and other inflammatory conditions. This compound has also been studied for its potential use in the prevention and treatment of cancer, as it has been shown to inhibit the growth of cancer cells.